N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(trifluoromethyl)benzamide

• IUPAC Name: N-(1-acetyl-3,4-dihydro-2H-quinolin-6-yl)-3-(trifluoromethyl)benzamide
• InChI: InChI=1S/C19H17F3N2O2/c1-12(25)24-9-3-5-13-11-16(7-8-17(13)24)23-18(26)14-4-2-6-15(10-14)19(20,21)22/h2,4,6-8,10-11H,3,5,9H2,1H3,(H,23,26)
• InChI Key: DBBVDMBVQSDYDF-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)N1CCCC2=C1C=CC(=C2)NC(=O)C3=CC(=CC=C3)C(F)(F)F
• Molecular Formula: C19H17F3N2O2
• Molecular Weight: 362.3 g/mol

Description

N-(1-acetyl-1,2,3,4-tetrahydroquinolin-6-yl)-3-(trifluoromethyl)benzamide, also known as TFB-TQ, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields.

Scientific Research Applications

Synthesis and Antimicrobial Activities

A series of novel substituted N-(3-acetyl-2-oxoquinolin-1(2H)-yl)benzamide derivatives have been synthesized and shown to exhibit promising antibacterial, antifungal, and antitubercular activities. These compounds are generated through a process involving refluxing 3-acetyl-1-amino-quinolin-2-one and substituted benzoic acid, with their structures confirmed by various spectroscopy methods. The antimicrobial activity is assessed through the tube dilution method and the microplate Alamar blue assay, indicating their potential as therapeutic agents against infectious diseases (Kumar, Fernandes, & Kumar, 2014).

Anticonvulsant Drug Development

The development of an efficient manufacturing route to the novel anticonvulsant, SB-406725A, showcases the pharmaceutical application of similar compounds. This synthesis begins with the dichlorination of isoquinoline, followed by a series of reactions leading to the desired product. Demonstrated on a pilot-plant scale, this process highlights the compound's significance in medical chemistry and drug development (Walker et al., 2010).

Fluorescent Properties and Chemical Sensing

The synthesis and study of fluorescent properties of 7H-Benzo[de]-s-triazolo[5,1-a]isoquinolin-7-one derivatives reveal their potential as fluorescent whiteners and chemical sensors. These derivatives, prepared from reactions involving acenaphthene and various carboxylic acid amides, exhibit distinctive fluorescent properties that are applied to polyester fibers, demonstrating satisfactory results (Rangnekar & Shenoy, 1987).

Cobalt(II) Ions Detection in Living Cells

A highly selective fluorescent chemosensor based on 1,8-Naphthalimide, designed for detecting cobalt(II) ions in living cells, highlights the application in biochemical sensing. The chemosensor utilizes turn-on fluorescence enhancement for sensitive and selective detection of Co2+ ions, demonstrating its utility in biological and environmental monitoring (Liu et al., 2019).

Biochemical Basis for Alcohol Addiction

Research into the biochemical basis for alcohol addiction identifies tetrahydropapaveroline, a benzyltetrahydroisoquinoline alkaloid derivative of dopamine, as a potential factor. Alcohol's interaction with this compound suggests a complex biochemical pathway involved in addiction, providing insights into the mechanisms of alcohol dependence and potential therapeutic targets (VirginiaE. & MichaelJ., 1970).